(2-Methoxypyridin-4-yl)methanamine dihydrochloride
Overview
Description
“(2-Methoxypyridin-4-yl)methanamine dihydrochloride” is a chemical compound with the CAS Number: 1029689-75-5 . Its IUPAC name is (2-methoxy-4-pyridinyl)methanamine dihydrochloride . The compound has a molecular weight of 211.09 and is typically stored at 4 degrees Celsius . It is usually in the form of a powder .
Molecular Structure Analysis
The InChI code for “(2-Methoxypyridin-4-yl)methanamine dihydrochloride” is 1S/C7H10N2O.2ClH/c1-10-7-4-6(5-8)2-3-9-7;;/h2-4H,5,8H2,1H3;2*1H . This code provides a specific representation of the molecular structure of the compound.Physical And Chemical Properties Analysis
The compound has a molecular weight of 138.17 g/mol . It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 3 . The compound has a rotatable bond count of 2 . Its exact mass is 138.079312947 g/mol , and its monoisotopic mass is also 138.079312947 g/mol . The topological polar surface area of the compound is 48.1 Ų .Scientific Research Applications
Protonation Sites and Hydrogen Bonding
A study by Böck et al. (2021) focused on the synthesis and structural characterization of related compounds, examining different sites of protonation and distinct hydrogen bonding patterns. This research highlights the significance of (2-Methoxypyridin-4-yl)methanamine dihydrochloride in understanding molecular conformations and intermolecular interactions (Böck et al., 2021).
Luminescent Properties and Liquid Crystalline Behavior
Ahipa et al. (2014) synthesized a series of compounds, including derivatives of (2-Methoxypyridin-4-yl)methanamine dihydrochloride, exploring their liquid crystalline behavior and photophysical properties. This study provides insight into the potential applications of these compounds in materials science, particularly in the context of their luminescent properties (Ahipa et al., 2014).
Catalysis and Polymerization
Kwon et al. (2015) investigated zinc(II) complexes, involving derivatives of (2-Methoxypyridin-4-yl)methanamine dihydrochloride, as pre-catalysts for the polymerization of rac-lactide. This research demonstrates the compound's role in catalysis and its potential applications in polymer science (Kwon et al., 2015).
Antimicrobial Activities
Thomas et al. (2010) synthesized and evaluated a series of derivatives of (2-Methoxypyridin-4-yl)methanamine dihydrochloride for their antimicrobial properties. This study highlights the compound's potential in the development of new antibacterial and antifungal agents (Thomas et al., 2010).
Applications in Organic Synthesis
Bisai and Sarpong (2010) utilized a methoxypyridine, closely related to (2-Methoxypyridin-4-yl)methanamine dihydrochloride, in the synthesis of Lycopodium alkaloids. This study provides an example of the compound's utility in complex organic synthesis (Bisai & Sarpong, 2010).
Safety and Hazards
properties
IUPAC Name |
(2-methoxypyridin-4-yl)methanamine;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2O.2ClH/c1-10-7-4-6(5-8)2-3-9-7;;/h2-4H,5,8H2,1H3;2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CPKVLZRKNGBAHN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC=CC(=C1)CN.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12Cl2N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60743860 |
Source
|
| Record name | 1-(2-Methoxypyridin-4-yl)methanamine--hydrogen chloride (1/2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60743860 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2-Methoxypyridin-4-yl)methanamine dihydrochloride | |
CAS RN |
1029689-75-5 |
Source
|
| Record name | 1-(2-Methoxypyridin-4-yl)methanamine--hydrogen chloride (1/2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60743860 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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